Polymeric Materials with Heteroatoms

Polymerized High-Branch Chain Polymers Polymerized high-branch chain polymers are a class of advanced materials characterized by their unique, highly branched molecular structures. These polymers exhibit superior mechanical properties and enhanced thermal stability compared to conventional linear polymers due to the increased steric hindrance among branches. They find applications in various industries including electronics, where their improved electrical insulation properties make them ideal for use in flexible circuit boards; biomedicine, where their biocompatibility and controlled degradation rate enable them to be used as drug delivery vehicles or scaffolds for tissue engineering; and coatings, where they can provide enhanced scratch resistance and adhesion. The versatility of these polymers is further extended by the ability to tailor their properties through controlled polymerization techniques such as living radical polymerization or ring-opening metathesis polymerization (ROMP).
Polymeric Materials with Heteroatoms
  • Potentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic Agents
    Potentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic Agents 7-Ethyl-10-hydroxycamptothecin (EHt) is a potent antitumor agent that has garnered significant attention in the field of biomedicine and oncology. As a semi-synthetic derivative of camptothecin, EHt exhibits strong topoisomerase I activity, making it highly effective in targeting...
  • Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals
    Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals Cepharanthine, a naturally occurring alkaloid, has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities. Originally isolated from plants such as Carapichea ipecacuanha , Cepharanthine has shown promise as a potential therapeutic agent in various...
  • Cefovecin Sodium: A Novel Chemotherapeutic Agent in Biopharmaceuticals
    Cefovecin Sodium: A Novel Chemotherapeutic Agent in Biopharmaceuticals Introduction to Cefovecin Sodium Cefovecin sodium is a fourth-generation cephalosporin antibiotic that has garnered significant attention in the field of biopharmaceuticals due to its potent antimicrobial activity and favorable pharmacokinetic properties. This article delves into the chemical structure, therapeutic...
  • Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals
    Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals Bis(2-Aminoacetoxy)Copper is a newly synthesized copper compound that has garnered significant attention in the fields of chemistry and biomedicine. This compound, with its unique structure and properties, exhibits potential applications as a chemical biopharmaceutical agent. In this...
  • Beraprost Sodium Salt: A Promising Prostacyclin Analogue in Biopharmaceuticals
    Beraprost Sodium Salt is a synthetic prostacyclin analogue that has gained significant attention in the field of biopharmaceuticals due to its potent therapeutic effects. Prostacyclins are a class of lipid-derived compounds that play a critical role in regulating blood flow and platelet aggregation. Beraprost, specifically, is known for its ability to mimic the biological actions of prostacyclin...